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Compound of Interest

Compound Name: 1,2-Propane-d6-diol

CAS No.: 52910-80-2

Cat. No.: B1456013

Get Quote

1,2-Propane-d6-diol is the deuterated analogue of 1,2-propanediol (propylene glycol). Its

isotopic labeling makes it an invaluable tracer in metabolic and pharmacokinetic studies. While

its chemical properties are nearly identical to its non-deuterated counterpart, it must be treated

with the full rigor accorded to any laboratory chemical.

Safety Data Sheets (SDS) for 1,2-propanediol generally classify it as a non-hazardous

substance under GHS and EC regulations.[1][2][3] However, this classification applies to the

pure substance. The core principle of laboratory waste management is to handle every

chemical with diligence, as its hazard profile can change dramatically when mixed with other

substances. The primary directive for its disposal is to prevent its release into the environment,

as even non-toxic substances can be harmful to aquatic life and ecosystems.[4][5]

The Disposal Protocol: A Step-by-Step Methodology
The proper disposal of 1,2-Propane-d6-diol is not merely a suggestion but a requirement

dictated by federal and local regulations, including the Environmental Protection Agency's

(EPA) Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and

Health Administration's (OSHA) Laboratory Standard (29 CFR 1910.1450).[6][7]
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Step 1: Waste Identification and Segregation
This is the most critical phase, directly impacting safety and disposal costs.

Designate as Waste: As soon as the material is no longer needed, it must be declared waste.

Segregate at the Source: Collect waste 1,2-Propane-d6-diol in a dedicated waste container.

Causality: Do not mix this waste with other chemical streams, such as halogenated

solvents, strong acids/bases, or heavy metals.[8] Co-mingling wastes can create a new,

uncharacterized, and potentially hazardous mixture, complicating the disposal process

and violating regulatory principles.[9] For instance, mixing with reactive chemicals could

lead to unforeseen exothermic reactions, while mixing with a listed hazardous waste would

render the entire volume hazardous.

Step 2: Containerization and Labeling
Proper containment is essential for safe storage and transport.

Select an Appropriate Container: Use a chemically compatible container, typically glass or

high-density polyethylene (HDPE), with a tightly sealing lid to prevent leaks or evaporation.

[8]

Label Accurately: The container must be clearly labeled as soon as the first drop of waste is

added. The label must include:

The words "Hazardous Waste" (or as required by your institution's EHS).

The full chemical name: "Waste 1,2-Propane-d6-diol".

An accurate accounting of the container's contents if mixed with a solvent (e.g., "1,2-
Propane-d6-diol in Methanol, 50/50").

The date accumulation started.

The name of the Principal Investigator or responsible party.
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Trustworthiness: Accurate labeling is mandated by OSHA's Hazard Communication and

Laboratory standards.[6] It ensures that everyone who handles the container understands

its contents and associated risks, and it is a legal requirement for transport and disposal.

Step 3: Accumulation and Storage
Satellite Accumulation Areas (SAA): Store the sealed and labeled waste container in a

designated SAA within or near the laboratory. This area should be under the control of the

laboratory personnel.

Safe Placement: The container must be kept away from drains, sinks, heat sources, and

areas of high traffic to prevent accidental spills or breakage.[4][9]

Step 4: Final Disposal via Professional Services
Under no circumstances should laboratory quantities of 1,2-Propane-d6-diol be poured down

the drain.[5][10] While some sources mention drain disposal for highly diluted, small household

amounts, this is not applicable or permissible in a professional research setting.[11][12]

Contact EHS: Follow your institution's procedures for waste pickup, which involves

contacting the Environmental Health & Safety (EHS) department.

Licensed Waste Vendor: Your EHS office contracts with licensed hazardous waste disposal

companies. These vendors are audited to ensure they manage, transport, and dispose of

chemical waste in compliance with all EPA and Department of Transportation (DOT)

regulations.[13]

Incineration: The most common and effective disposal method for this type of organic waste

is high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility

(TSDF).[9] This process destroys the chemical, converting it into carbon dioxide and water.

Visualizing the Disposal Workflow
The following diagram outlines the logical flow for the proper disposal of 1,2-Propane-d6-diol.
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Phase 1: In-Lab Handling

Phase 2: Institutional Compliance

Phase 3: Final Disposition
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EHS schedules pickup with
licensed hazardous waste vendor

Verify information on
waste manifest document

Waste transported by vendor
to a licensed TSDF

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of 1,2-Propane-d6-diol.
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Summary of Key Operational Parameters
Parameter Guideline Rationale & Authority

Waste Segregation
Do not mix with other waste

streams.

Prevents dangerous reactions,

avoids creating a "mixed

hazardous waste," ensures

cost-effective disposal.[9]

Container Material
Chemically compatible (e.g.,

HDPE, Glass).

Prevents container

degradation and leaks.[8]

Container Labeling

Full chemical name,

"Hazardous Waste," start date,

PI.

Ensures safety and

compliance with OSHA

1910.1450 and EPA

regulations.[6]

Disposal Method
Transfer to a licensed

hazardous waste vendor.

Ensures compliance with EPA

RCRA and local regulations;

protects against liability.[7][13]

Forbidden Actions
Do not dispose of down the

drain or in regular trash.

Prevents environmental

contamination and is illegal.[4]

[5][10]

By integrating these procedures into your laboratory's standard operating protocols, you create

a robust, self-validating system that ensures safety, protects the environment, and upholds the

highest standards of scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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